n-Propyl ether
n-Propyl ether
Di-n-propyl ether appears as a colorless liquid with a strong odor. Less dense than water and slightly soluble in water. Vapors are heavier than air. In high concentrations the vapors may be narcotic.
Brand Name:
Vulcanchem
CAS No.:
111-43-3
VCID:
VC0086876
InChI:
InChI=1S/C6H14O/c1-3-5-7-6-4-2/h3-6H2,1-2H3
SMILES:
CCCOCCC
Molecular Formula:
C6H14O
Molecular Weight:
102.17 g/mol
n-Propyl ether
CAS No.: 111-43-3
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VCID: VC0086876
Molecular Formula: C6H14O
Molecular Weight: 102.17 g/mol
CAS No. | 111-43-3 |
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Product Name | n-Propyl ether |
Molecular Formula | C6H14O |
Molecular Weight | 102.17 g/mol |
IUPAC Name | 1-propoxypropane |
Standard InChI | InChI=1S/C6H14O/c1-3-5-7-6-4-2/h3-6H2,1-2H3 |
Standard InChIKey | POLCUAVZOMRGSN-UHFFFAOYSA-N |
SMILES | CCCOCCC |
Canonical SMILES | CCCOCCC |
Boiling Point | 90.0 °C 89-91 °C 88-90 °C |
Colorform | Mobile liquid |
Density | 0.7466 at 20 °C/4 °C Relative density (water = 1): 0.7 |
Flash Point | 70 °F (NFPA, 2010) 70 °F (21 °C) (Closed cup) 21 °C c.c. |
Melting Point | -122.0 °C -122 °C |
Physical Description | Di-n-propyl ether appears as a colorless liquid with a strong odor. Less dense than water and slightly soluble in water. Vapors are heavier than air. In high concentrations the vapors may be narcotic. Liquid COLOURLESS LIQUID. |
Description | Di-n-propyl ether appears as a colorless liquid with a strong odor. Less dense than water and slightly soluble in water. Vapors are heavier than air. In high concentrations the vapors may be narcotic. |
Shelf Life | HIGHLY VOLATILE |
Solubility | 0.05 M Soluble in alcohol, ether In water, 4.9X10+3 mg/L at 25 °C Solubility in water, g/100ml at 25 °C: 0.25 |
Synonyms | propyl ether |
Vapor Density | 3.53 (Air =1) Relative vapor density (air = 1): 3.53 |
Vapor Pressure | 62.50 mmHg 62.5 mm Hg at 25 °C Vapor pressure, kPa at 25 °C: 8.33 |
PubChem Compound | 8114 |
Last Modified | Nov 11 2021 |
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